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Compound of Interest

Compound Name: 4-Bromo-3-nitroanisole

Cat. No.: B1265812 Get Quote

A Comprehensive Technical Guide to 4-Bromo-3-
nitroanisole
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the physical and chemical

properties of 4-Bromo-3-nitroanisole, a key intermediate in organic synthesis. This document

consolidates essential data, experimental protocols, and safety information to support its

application in research and development, particularly in the pharmaceutical and agrochemical

industries.

Core Properties and Identifiers
4-Bromo-3-nitroanisole is an organohalogen aromatic compound characterized by a benzene

ring substituted with a bromine atom, a nitro group, and a methoxy group.[1] At room

temperature, it presents as a yellow to orange crystalline powder.[1]

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source(s)

CAS Number 5344-78-5 [1][2][3][4][5][6]

Molecular Formula C₇H₆BrNO₃ [1][3][4][5][6][7][8]

Molecular Weight 232.03 g/mol [1][3][4][5][6][8]

IUPAC Name
1-bromo-4-methoxy-2-

nitrobenzene
[3][9]

Synonyms

4-Bromo-3-nitroanisol, 1-

Bromo-4-methoxy-2-

nitrobenzene, 3-Nitro-4-

bromoanisole

[3]

InChI Key
KCOBIBRGPCFIGF-

UHFFFAOYSA-N
[3][10]

SMILES
COC1=CC=C(Br)C(=C1)--

INVALID-LINK--=O
[3][9][10]

Physicochemical Data
The physicochemical properties of 4-Bromo-3-nitroanisole are crucial for its handling,

storage, and application in chemical reactions.

Table 2: Physical and Chemical Properties
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Property Value Source(s)

Appearance
Yellow to brown crystalline

solid, powder, or fused solid
[1][7][9][11][12]

Melting Point 29-34 °C [2][9][10][11][12]

Boiling Point 153-154 °C at 13 mmHg [2][10][11]

Solubility

Sparingly soluble in water;

soluble in ethanol, acetone,

and dimethylformamide

[1][11]

Density 1.64 g/cm³ [12]

Flash Point 113 °C (closed cup) [10]

Vapor Pressure 0.00349 mmHg at 25°C [12]

Spectroscopic Data
Spectroscopic data is fundamental for the identification and characterization of 4-Bromo-3-
nitroanisole.

Table 3: Spectroscopic Information

Technique Data Availability Source(s)

¹H NMR Spectra available [3][8]

IR Spectroscopy Spectra available [3][13][14]

Mass Spectrometry Spectra available [3][5]

Raman Spectroscopy Spectra available [3]

Chemical Reactivity and Applications
4-Bromo-3-nitroanisole serves as a versatile building block in organic synthesis.[1] Its

reactivity is primarily dictated by the presence of the bromo and nitro functional groups on the
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anisole scaffold. It is frequently utilized in cross-coupling reactions and as an intermediate in

the synthesis of more complex molecules.[1]

Key applications include its use in the synthesis of:

4-bromo-5-methoxyaniline[2][4][10]

2-(4-methoxy-2-nitrophenylsulfanyl)benzoic acid[2][4][10]

Pharmaceuticals, agrochemicals, and dyes[1][7]

Experimental Protocols
Synthesis of 4-Bromo-3-nitroanisole
A common method for the synthesis of 4-Bromo-3-nitroanisole is through the nitration of 4-

bromoanisole.[1] Another reported method involves the diazotization of a nitroaniline derivative

followed by a Sandmeyer-type reaction.[2][15]

Protocol: Synthesis via Diazotization and Bromination[2][15]

Diazotization: A solution of sodium nitrite (11.8 g) in water (28 mL) is slowly added dropwise

to a 40% solution of the corresponding nitroaniline (125 mmol) in hydrobromic acid (110 g).

The reaction temperature is maintained at 10 °C. The mixture is stirred for 40 minutes at 0-

10 °C and then filtered.

Bromination: The filtrate is then added dropwise to a solution of copper(I) bromide (209

mmol) in hydrobromic acid (74 mL) at 0 °C over one hour.

Work-up: The reaction mixture is gradually warmed to room temperature and held for 30

minutes, then warmed to 60 °C for 30 minutes, and finally refluxed for one hour. After

cooling, the mixture is partitioned between water (2.0 L) and dichloromethane (600 mL). The

aqueous phase is extracted with dichloromethane (300 mL).

Purification: The combined organic layers are washed sequentially with 10% sodium

hydroxide solution (200 mL), water (600 mL), 10% hydrochloric acid (300 mL), and water

(600 mL). The organic layer is then dried over magnesium sulfate and concentrated to yield

4-bromo-3-nitroanisole.
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Synthesis Workflow of 4-Bromo-3-nitroanisole

Step 1: Diazotization

Step 2: Bromination (Sandmeyer Reaction)

Step 3: Work-up

Step 4: Purification

Nitroaniline in HBr

Diazonium Salt Formation
(0-10 °C)

NaNO2 solution

Addition of Diazonium Salt
(0 °C)

Cu(I)Br in HBr

Reaction Mixture

Partitioning
(Water/DCM)

Aqueous Phase Extraction

Combined Organic Layers

Sequential Washing
(NaOH, H2O, HCl)

Drying (MgSO4)

Concentration

4-Bromo-3-nitroanisole

Click to download full resolution via product page

Caption: Synthetic workflow for 4-Bromo-3-nitroanisole.
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Safety and Handling
4-Bromo-3-nitroanisole is considered a hazardous chemical.[1][11]

Table 4: GHS Hazard Information

Hazard Statement Description Source(s)

H302 Harmful if swallowed [16]

H315 Causes skin irritation [3][16][17]

H317
May cause an allergic skin

reaction
[16]

H319 Causes serious eye irritation [3][16][17]

H335 May cause respiratory irritation [3][16][17]

H411
Toxic to aquatic life with long

lasting effects
[16]

Precautionary Measures:

Handling: Use in a well-ventilated area.[11][16] Avoid breathing dust.[16] Avoid contact with

skin, eyes, and respiratory tract.[11] Wear appropriate personal protective equipment,

including gloves, eye protection, and a dust mask.[10][16]

Storage: Store in a sealed container in a cool, dry place away from incompatible materials

such as oxidizing agents.[11][16]

Fire: Non-combustible, but containers may burn. Use extinguishing media suitable for the

surrounding fire.[16]
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Logical Relationships in Handling 4-Bromo-3-nitroanisole

Identified Hazards

Required Personal Protective Equipment (PPE)
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Caption: Hazard and handling relationships for 4-Bromo-3-nitroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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